N-(5-fluoro-2-methyl-4-sulfamoylphenyl)acetamide

• CAS No.: 30170-08-2
• Molecular Formula: C9H11FN2O3S
• Molecular Weight: 246.26 g/mol
• IUPAC Name: N-(5-fluoro-2-methyl-4-sulfamoylphenyl)acetamide
• InChI: InChI=1S/C9H11FN2O3S/c1-5-3-9(16(11,14)15)7(10)4-8(5)12-6(2)13/h3-4H,1-2H3,(H,12,13)(H2,11,14,15)
• InChI Key: ZAWJRZZQMFOTEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1NC(=O)C)F)S(=O)(=O)N

Description

N-(5-fluoro-2-methyl-4-sulfamoylphenyl)acetamide is a useful research compound. Its molecular formula is C9H11FN2O3S and its molecular weight is 246.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The moist 2-acetamido-4-fluoro-5-chlorosulphonyltoluene (3) was heated in 650 ml of concentrated ammonium hydroxide until it reached 50°. The resulting solution was cooled and extracted with ethyl acetate, (10×1000 ml). The extracts were combined and concentrated in vacuo, to give a solid. The latter was purified by dissolving the solid in 350 ml of a 20% aqueous solution of sodium hydroxide, filtering this mixture and acidifying the filtrate with concentrated hydrochloric acid. The precipitate, which separated out, was recovered, then dried; yield: 32.9 g (23.4%); m.p.: 205-207°; literature:1 m.p.: 206-208°.